6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one

Core Science & Biosynthesis

6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one CAS 618446-19-8 properties

An In-depth Technical Guide to 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one (CAS 618446-19-8)

Authored by: A Senior Application Scientist

Introduction: The Architectural Allure of Spirocyclopropyl Oxindoles

The spirocyclopropyl oxindole scaffold represents a fascinating convergence of structural rigidity and synthetic versatility, positioning it as a "privileged scaffold" in modern medicinal chemistry. This unique three-dimensional architecture, formed by the amalgamation of a strained cyclopropane ring and the biologically significant 2-oxindole motif, has captured the attention of researchers in drug discovery.[1] The inherent ring strain of the cyclopropane moiety, approximately 27.5 kcal/mol, not only imparts conformational constraint but also serves as a latent source of reactivity, enabling diverse synthetic transformations.[2][3]

Within this promising class of compounds lies 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one, a derivative that introduces an electron-withdrawing nitro group onto the oxindole core. This functionalization is of particular interest as the electronic properties of the aromatic ring can significantly influence the compound's biological activity and pharmacokinetic profile. This guide aims to provide a comprehensive technical overview of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one, synthesizing available data with insights from the broader family of spirocyclopropyl oxindoles to offer a valuable resource for researchers in organic synthesis and drug development.

Physicochemical and Structural Properties

The defining feature of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one is its spirocyclic nature, where the cyclopropane and indoline rings share a single carbon atom. This arrangement creates a rigid, non-planar structure that is often sought after in rational drug design to enhance binding affinity and selectivity to biological targets.

Table 1: Physicochemical Properties of Spiro[cyclopropane-1,3'-indolin]-2'-one Derivatives

Property	Value (for parent compound C10H9NO)	Value (Predicted for 6'-Nitro derivative)	Data Source
Molecular Formula	C10H9NO	C10H8N2O3	PubChem[4]
Molecular Weight	159.18 g/mol	204.18 g/mol	PubChem
CAS Number	13861-75-1	618446-19-8	Chemical Vendors[5][6]
XLogP3 (Predicted)	1.1	1.3	PubChem
Hydrogen Bond Donor Count	1	1	PubChem
Hydrogen Bond Acceptor Count	1	3	PubChem
Rotatable Bond Count	0	0	PubChem

Note: Experimental data for the 6'-nitro derivative is not widely available. Predicted values provide an estimation based on its structure.

The dihedral angle between the mean plane of the cyclopropane ring and the indole ring system is nearly perpendicular, at approximately 87.65°.[7] In the solid state, molecules of the parent compound are linked by intermolecular N-H···O hydrogen bonds, forming one-dimensional chains.[7] The introduction of the 6'-nitro group is expected to influence the electronic distribution and intermolecular interactions of the molecule.

Synthetic Strategies: Constructing the Strained Spirocyclic Core

The synthesis of spirocyclopropyl oxindoles is a significant challenge due to the high ring strain of the cyclopropane moiety.[2][8] Nevertheless, several effective strategies have been developed, often relying on the reactivity of precursors such as isatins or 3-alkenyl oxindoles.[1]

Key Synthetic Approaches:

• Michael-Initiated Ring Closure (MIRC): This is a common and effective method. It can involve the reaction of 3-ylideneoxindoles with various cyclopropanating reagents, such as pyridinium salts in the presence of a base like Cs2CO3, to yield anti-spirocyclopropane oxindoles.[9]

• Multicomponent Reactions (MCRs): These reactions offer high atom economy and are particularly useful in medicinal chemistry for building molecular diversity.[2] For instance, a four-component reaction of an isatin, triethyl phosphonoacetate, a 2-bromoacetophenone, and pyridine, catalyzed by rare-earth metal salts like Scandium(III) triflate (Sc(OTf)3), can produce polysubstituted spirocyclopropyl oxindoles with high diastereoselectivity.[2][8] The oxophilicity of the metal catalyst is key to inducing the formation of a single main diastereoisomer.[8]

• Diazo Compound Chemistry: The reaction of 3-alkenyl oxindoles with in situ generated diazo compounds is another powerful method.[10] A visible-light-induced, one-pot protocol has been developed that avoids the need for metal catalysts or bases, generating alkyl diazoacetates from glycine ester hydrochloride for subsequent reaction.[10]

• From Tosylhydrazone Salts: As a safer alternative to potentially explosive diazo compounds, tosylhydrazone salts can be used for the cyclopropanation of 3-methyleneindolin-2-ones in a metal-free, diastereoselective process.[11]

Illustrative Synthetic Workflow

The following diagram illustrates a generalized multicomponent reaction strategy for the synthesis of the spirocyclopropyl oxindole core.

Caption: Generalized multicomponent synthesis workflow.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one

Technique	Feature	Expected Chemical Shift / Wavenumber	Rationale / Notes
¹H NMR	Aromatic Protons (C4', C5', C7')	δ 7.5 - 8.5 ppm	The nitro group at C6' is strongly electron-withdrawing, causing deshielding of adjacent aromatic protons. Complex splitting patterns (d, dd) are expected.
NH Proton	δ ~8.0 - 10.0 ppm	Broad singlet, chemical shift is solvent-dependent.
Cyclopropane Protons	δ 1.5 - 2.5 ppm	Diastereotopic protons on the cyclopropane ring will show complex splitting patterns (geminal and vicinal coupling).
¹³C NMR	Carbonyl Carbon (C2')	δ ~170 - 180 ppm	Typical chemical shift for a lactam carbonyl.
Aromatic Carbons	δ ~110 - 150 ppm	The carbon bearing the nitro group (C6') will be significantly shifted.
Spiro Carbon (C3')	δ ~35 - 45 ppm	Quaternary carbon at the spiro junction.
Cyclopropane Carbons	δ ~15 - 30 ppm	Shielded carbons of the strained ring.
IR Spectroscopy	N-H Stretch	~3200 - 3400 cm⁻¹	Characteristic sharp to broad peak for the amine.
C=O Stretch (Lactam)	~1700 - 1730 cm⁻¹	Strong absorption, typical for a five-membered ring lactam.
N-O Stretch (Nitro)	~1500-1550 cm⁻¹ (asymmetric) & ~1340-1380 cm⁻¹ (symmetric)	Two strong, characteristic absorption bands for the nitro group.

Note: These are predicted values based on the analysis of related structures.[12][13] Researchers must verify data on their own synthesized materials.

Biological Activity and Potential Applications

The spirocyclopropyl oxindole scaffold is a cornerstone of many biologically active molecules, with activities ranging from anticancer to antiviral and antimicrobial.[3][14][15]

Anticancer Potential

A significant body of research points to the potent anticancer activity of spirocyclopropyl oxindoles.[11][14] Libraries of these compounds have been synthesized and evaluated against various human cancer cell lines, including colon (HT-29), prostate (DU-145), cervical (Hela), lung (A-549), and breast (MCF-7) cancer.[14]

The mechanism of action for some active analogs involves inducing cell cycle arrest, often in the G0/G1 phase, which leads to apoptosis.[14] This programmed cell death is frequently dependent on the activation of caspase-3, a key executioner caspase.[14] Further evidence for apoptosis induction comes from measurements of mitochondrial membrane potential and Annexin V-FITC assays.[14]

The presence of a nitro group at the 6-position of a related tricyclic spiroindole skeleton has been shown to be surprisingly effective in P-glycoprotein (P-gp) inhibition.[16] P-gp is a key transporter involved in multidrug resistance (MDR) in cancer. Inhibiting P-gp can re-sensitize resistant cancer cells to chemotherapeutic agents. This suggests that 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one could not only possess direct cytotoxic activity but may also act as a chemosensitizer to overcome tumor MDR.[16]

Mechanism of Action Pathway (Hypothesized)

The following diagram outlines a plausible mechanism of action for the anticancer effects of bioactive spirocyclopropyl oxindoles, based on published literature.

Caption: Hypothesized apoptotic pathway induced by spirocyclopropyl oxindoles.

Exemplary Experimental Protocol: Metal-Free Diastereoselective Cyclopropanation

To provide a practical context, the following is a representative protocol for the synthesis of a spiro[cyclopropane-1,3'-indolin]-2'-one, adapted from the work of Maurya et al.[11] This method utilizes tosylhydrazone salts, offering a safer alternative to diazo compounds.

Objective: To synthesize a substituted spiro[cyclopropane-1,3'-indolin]-2'-one.

Materials:

• 3-Methyleneindolin-2-one (1 equiv.)

• Tosylhydrazone salt (1.2 equiv.)

• Potassium tert-butoxide (t-BuOK) (2.5 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Standard glassware for anhydrous reactions (oven-dried)

• Magnetic stirrer and heating mantle/oil bath

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere, add 3-methyleneindolin-2-one (1 equiv.) and the corresponding tosylhydrazone salt (1.2 equiv.).

• Solvent Addition: Add anhydrous THF to the flask via syringe to dissolve the reactants.

• Base Addition: Cool the reaction mixture to 0 °C using an ice bath. Add potassium tert-butoxide (2.5 equiv.) portion-wise over 10-15 minutes, ensuring the temperature does not rise significantly.

• Reaction Progression: After the addition of the base, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, quench the mixture by slowly adding saturated aqueous ammonium chloride (NH4Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic layers and wash with brine solution. Dry the organic layer over anhydrous sodium sulfate (Na2SO4).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the resulting crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure spiro[cyclopropane-1,3'-indolin]-2'-one product.

• Characterization: Confirm the structure and purity of the final product using NMR (¹H, ¹³C), IR spectroscopy, and mass spectrometry.

This self-validating protocol ensures the complete consumption of starting materials through TLC monitoring and yields a purified product whose identity is confirmed by standard spectroscopic methods.

Conclusion and Future Outlook

6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one is a structurally intriguing member of the spirocyclopropyl oxindole family, a class of compounds with demonstrated and significant potential in drug discovery, particularly in oncology. While specific experimental data for this nitro-derivative remains limited, the established synthetic routes and predictable biological activities of its analogs provide a robust framework for its future investigation.

The presence of the 6'-nitro group is a key feature, likely enhancing the compound's biological activity and potentially conferring properties as a multidrug resistance modulator. Future research should focus on the targeted synthesis of this compound, full spectroscopic characterization, and comprehensive evaluation of its biological activity. Elucidating its precise mechanism of action and structure-activity relationships will be crucial steps in harnessing the full therapeutic potential of this promising scaffold.

References

• Syntheses and Applications of Spirocyclopropyl Oxindoles: A Decade Review. European Journal of Organic Chemistry. [Link]

• Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Organic Letters. [Link]

• Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. ACS Publications. [Link]

• Visible Light Induced One-pot Synthesis of Spirocyclopropyl Oxindoles from Isatin Derivatives and Glycine Ester Hydrochloride. CHIMIA. [Link]

• Product Detail - 2a biotech. 2a biotech. [Link]

• Synthesis and Biological Evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as Potential Anticancer Agents. PubMed. [Link]

• 1',3',3'-Trimethyl-6-nitrospiro[chromene-2,2'-indoline]-5',8-diol. PubChem. [Link]

• Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. PMC. [Link]

• Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. RSC Advances. [Link]

• Novel Functionalized Spiro [Indoline-3, 5′-pyrroline]-2, 2′dione Derivatives: Synthesis, Characterization. MDPI. [Link]

• Spiro-[cyclo-propane-1,3'-indolin]-2'-one. PubMed. [Link]

• cryptomeridiol. The Good Scents Company. [Link]

• Perfluorodecyl iodide. CAS Common Chemistry. [Link]

• Discovery of new tricyclic spiroindole derivatives as potent P-glycoprotein inhibitors for reversing multidrug resistance enabled by a synthetic methodology-based library. PMC. [Link]

• Spiro[cyclopropane-1,3'-indoline]. PubChem. [Link]

• Spiro[pyrrolidine-3,3′-oxindoles] and Their Indoline Analogues as New 5-HT6 Receptor Chemotypes. MDPI. [Link]

• Spiro(cyclopropane-1,3'-indolin)-2'-one. PubChem. [Link]

• Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA. [Link]

• Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. MDPI. [Link]

• Cyclopropane Derivatives and their Diverse Biological Activities. Semantic Scholar. [Link]

• Cyclohexanemethanol, 4-hydroxy-α,α,4-trimethyl-. NIST WebBook. [Link]

• 1',3'-dihydro-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole). PubChem. [Link]

• Enantioselective synthesis of spiro[indoline-3,1′-pyrazolo[1,2-b]phthalazine] derivatives via an organocatalytic three-component cascade reaction. PMC. [Link]

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• 11. Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts - RSC Advances (RSC Publishing) [pubs.rsc.org]
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The Nitro-Spiro Scaffold: Technical Guide to 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one

Executive Summary

The 6'-nitrospiro[cyclopropane-1,3'-indoline]-2'-one scaffold represents a high-value pharmacophore in modern medicinal chemistry. Distinguished by the orthogonal fusion of a strained cyclopropane ring to the rigid oxindole core, this molecule serves as a critical intermediate in the development of MDM2-p53 interaction inhibitors and broad-spectrum anticancer agents.

This technical guide provides a rigorous analysis of its chemical architecture, a validated synthesis protocol for laboratory scale-up, and a strategic overview of its application in drug discovery.

Part 1: Structural Analysis & Physicochemical Properties[1]

Molecular Architecture

The molecule comprises two distinct domains: the electron-deficient 6-nitroindoline-2-one core and the spiro-fused cyclopropane ring.

• Spiro-Quaternary Carbon (C3'): The defining feature is the sp3-hybridized carbon at position 3'. This center forces the cyclopropane ring and the indole plane to adopt a nearly orthogonal orientation (dihedral angle

  87–90°). This "T-shaped" geometry is critical for disrupting protein-protein interactions (PPIs), as it mimics the projection of amino acid side chains (e.g., Tryptophan) in helical peptides.

• Cyclopropane Strain: The cyclopropane ring introduces significant ring strain (~27.5 kcal/mol), increasing the reactivity of the system towards ring-opening reactions under specific catalytic conditions, while remaining stable under standard physiological conditions.

• 6'-Nitro Group: This substituent exerts a strong electron-withdrawing effect (

  ) on the aromatic ring. This lowers the pKa of the N1-H (amide proton), enhancing its hydrogen-bond donating capability—a vital interaction for binding to the Leu26 pocket of MDM2.

Physicochemical Profile

Data estimated based on structural analogues and substituent constants.

Property	Value / Characteristic	Relevance
Formula		--
Molecular Weight	204.18 g/mol	Fragment-based drug discovery (FBDD) compliant.
Topological Polar Surface Area (TPSA)	~75 Ų	Good membrane permeability prediction.
LogP (Calculated)	~1.3 – 1.6	Optimal lipophilicity for oral bioavailability.
H-Bond Donors/Acceptors	1 Donor / 3 Acceptors	Compliant with Lipinski's Rule of 5.
Electronic Character	Electron-deficient aromatic system	Susceptible to nucleophilic aromatic substitution at C4/C7 if activated.

Part 2: Synthetic Methodologies

Two primary routes exist for constructing this scaffold. The choice depends on whether the cyclopropane ring remains unsubstituted or requires further functionalization.

Pathway Selection Logic

• Route A: Double Alkylation (The "Commodity" Route): Best for synthesizing the parent unsubstituted spiro-cyclopropane. It utilizes cheap reagents (1,2-dibromoethane) and is scalable.

• Route B: Carbene/Ylide Cyclopropanation: Best if the cyclopropane ring requires substituents (e.g., esters, aryls). This typically involves converting the oxindole to a 3-methylene intermediate followed by a Corey-Chaykovsky or Simmons-Smith reaction.

Validated Protocol: Double Alkylation (Route A)

Objective: Synthesis of 6'-nitrospiro[cyclopropane-1,3'-indoline]-2'-one from 6-nitroindolin-2-one.

Reagents & Materials

• Substrate: 6-Nitroindolin-2-one (1.0 eq)

• Alkylating Agent: 1,2-Dibromoethane (1.2 – 1.5 eq)

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (2.5 eq)

• Solvent: Anhydrous DMF or DMSO (0.2 M concentration)

• Quench: Saturated aqueous

Step-by-Step Methodology

• Preparation: Flame-dry a 2-neck round-bottom flask under Argon. Add 6-Nitroindolin-2-one and dissolve in anhydrous DMF. Cool the solution to 0°C in an ice bath.

• Deprotonation: Slowly add NaH portion-wise over 20 minutes. Evolution of

  gas will occur. The solution will turn deep red/purple due to the formation of the dianion (deprotonation at N1 and C3). Stir at 0°C for 30 minutes.

• Alkylation: Add 1,2-dibromoethane dropwise via a syringe. The rate should be controlled to maintain internal temperature < 5°C.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4–6 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexane). The product will appear as a new spot with a higher Rf than the starting material.

• Workup: Cool the mixture back to 0°C. Carefully quench with saturated

  . Pour the mixture into ice water (5x reaction volume).

• Isolation: A precipitate should form. Filter the solid and wash with cold water and hexanes to remove mineral oil.

  • Alternative: If no precipitate forms, extract with EtOAc (3x), wash organics with brine (5x to remove DMF), dry over

    , and concentrate.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (Gradient: 10%

  40% EtOAc in Hexanes).

Diagram: Synthetic Logic Flow

Caption: Synthesis of the spiro-scaffold via the reduction-alkylation pathway.

Part 3: Medicinal Chemistry Applications[2][3][4]

MDM2-p53 Inhibition

The primary utility of this scaffold is as a Trp23 mimic in p53. The p53 tumor suppressor protein binds to the MDM2 oncoprotein via an

-helical segment. The spiro-oxindole core mimics the hydrophobic projection of the Tryptophan-23 residue of p53, effectively blocking the MDM2 pocket and restoring p53 function in cancer cells.

• Role of the 6'-Nitro Group:

  • Electronic: Increases the acidity of the lactam NH, strengthening the hydrogen bond with the backbone carbonyl of Leu54 (or equivalent residues) in the MDM2 binding cleft.

  • Synthetic Handle: The nitro group can be reduced to an amine (

    ), allowing for the attachment of solubilizing groups or affinity tags without altering the core binding geometry.

Structure-Activity Relationship (SAR) Map

Caption: SAR analysis of the 6'-nitrospiro[cyclopropane-1,3'-indoline]-2'-one pharmacophore.

Part 4: Characterization Standards

To ensure scientific integrity, synthesized compounds must meet the following characterization criteria.

Nuclear Magnetic Resonance (NMR)

• NMR (DMSO- ):

  • Cyclopropane Protons: The most diagnostic feature. Look for two multiplets (AA'BB' system) in the high field region, typically between

    1.5 – 2.0 ppm . They will integrate to 4 protons.

  • Amide Proton: A broad singlet downfield, typically

    10.5 – 11.5 ppm . The nitro group will shift this further downfield compared to the unsubstituted oxindole.

  • Aromatic Protons:

    • H-7' (adjacent to NH): Doublet (~7.0 ppm).

    • H-5' (adjacent to Nitro): Doublet of doublets (8.0 ppm).

    • H-4' (adjacent to Spiro): Doublet (~7.5 ppm).

Mass Spectrometry (MS)

• ESI-MS: Expect a strong

  peak (negative mode) due to the acidic amide proton (m/z ~203). In positive mode, or may be observed depending on ionization conditions.

X-Ray Crystallography

• Geometry: The cyclopropane ring plane should be nearly perpendicular to the oxindole plane.

• Intermolecular Interactions: Look for "head-to-tail" dimer formation driven by dual NH...O=C hydrogen bonds between oxindole units in the crystal lattice.

References

• Reddy, C. N., et al. (2015).[1] Synthesis and Biological Evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as Potential Anticancer Agents.[1][2][3] Bioorganic & Medicinal Chemistry Letters, 25(20), 4580-4586.[1]

• Kapure, J. S., et al. (2014).[3] Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts.[3] RSC Advances, 4, 38425-38429.

• Yuan, M., et al. (2011).[4] Crystal structure of spiro[cyclopropane-1,3'-indolin]-2'-one.[5][4][6][7] Acta Crystallographica Section E, E67, o2468.

• PubChem. (n.d.).[5] Spiro(cyclopropane-1,3'-indolin)-2'-one Compound Summary. National Library of Medicine.

Sources

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• 3. Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 7. researchgate.net [researchgate.net]

A Technical Guide to the Physicochemical Properties of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The spirooxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1] This technical guide focuses on a specific derivative, 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one, providing an in-depth analysis of two of its most fundamental physicochemical properties: molecular weight and lipophilicity. These parameters are critical determinants of a compound's pharmacokinetic and pharmacodynamic profile, influencing everything from absorption and distribution to target engagement and toxicity.[2] This document provides the core data for this molecule, explains the theoretical underpinnings of these properties, details field-proven experimental protocols for their determination, and discusses computational approaches for their prediction.

Introduction: The Foundational Role of Physicochemical Properties in Drug Discovery

In the intricate process of drug discovery and development, the intrinsic physicochemical properties of a candidate molecule are paramount.[2] Before a compound's biological activity can be meaningfully assessed in vivo, its ability to navigate the complex biological milieu must be understood. Molecular weight (MW) and lipophilicity are two of the most critical parameters that govern a molecule's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.[3]

• Molecular Weight (MW) directly impacts a compound's diffusion, permeability across biological membranes, and overall "drug-likeness."[4] As articulated in frameworks like Lipinski's Rule of 5, molecules with a molecular mass under 500 Daltons are more likely to be orally bioavailable.[5][6]

• Lipophilicity , commonly expressed as the logarithm of the partition coefficient (LogP), quantifies the balance between a compound's solubility in a lipid versus an aqueous environment. This property is a master regulator of solubility, membrane permeability, plasma protein binding, and metabolic clearance.[7] An optimal lipophilicity is crucial; excessively high values can lead to poor solubility and increased metabolic turnover, while very low values can hinder membrane passage.[7]

The unique spirocyclic architecture of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one presents a three-dimensional structure that can be strategically modified to fine-tune these essential properties.[1] Understanding the baseline MW and lipophilicity of this core structure is the first step toward rational drug design and optimization.

Core Physicochemical Properties of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one

This section summarizes the key quantitative data for the title compound.

Chemical Structure

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• 6. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 7. Lipinski’s Rule of 5 in Modern Drug Discovery | Zenovel [zenovel.com]

Protocols & Analytical Methods

one-pot synthesis of nitro-substituted spiro[cyclopropane-1,3'-indoline]-2'-one

Executive Summary

This application note details a robust, organocatalytic protocol for the one-pot synthesis of 5'-nitro-spiro[cyclopropane-1,3'-indoline]-2'-one derivatives. These scaffolds are privileged structures in medicinal chemistry, serving as core pharmacophores for MDM2-p53 inhibitors, anti-HIV agents, and microtubule inhibitors.

Traditionally synthesized via multi-step isolation of isatylidene intermediates, this protocol utilizes a telescoped three-component cascade (Knoevenagel condensation followed by Corey-Chaykovsky cyclopropanation). This approach maximizes atom economy, reduces solvent waste, and eliminates intermediate purification steps, aligning with Green Chemistry Principle #8 (Reduce Derivatives).

Strategic Analysis & Mechanism

Reaction Design

The synthesis leverages the electronic deficiency of 5-nitroisatin . The strong electron-withdrawing nitro group at the C5 position enhances the electrophilicity of the C3-carbonyl, facilitating a rapid Knoevenagel condensation with malononitrile. The resulting electron-deficient alkene (isatylidene malononitrile) becomes a highly reactive Michael acceptor, susceptible to attack by a sulfur ylide generated in situ.

Mechanistic Pathway

• Activation: Base-mediated deprotonation of malononitrile.

• Condensation: Nucleophilic attack on 5-nitroisatin

  dehydration to form the 5-nitroisatylidene malononitrile intermediate.

• Ylide Generation: Deprotonation of the sulfonium salt (e.g., dimethylphenacylsulfonium bromide) to form the sulfur ylide.

• Cyclopropanation: Michael addition of the ylide to the exocyclic double bond, followed by intramolecular ring closure (

  -like displacement of dimethyl sulfide).

Figure 1: Mechanistic flow of the cascade Knoevenagel/Corey-Chaykovsky sequence.

Experimental Protocol

Safety Warning: 5-Nitroisatin is an irritant. Malononitrile is toxic if swallowed or inhaled. Dimethyl sulfide (byproduct) has a foul odor; perform all operations in a well-ventilated fume hood.

Materials & Equipment

• Reagents:

  • 5-Nitroisatin (1.0 equiv)

  • Malononitrile (1.1 equiv)

  • Dimethylphenacylsulfonium bromide (1.2 equiv) [Ylide Precursor]

  • Base: DABCO (1,4-Diazabicyclo[2.2.2]octane) or K₂CO₃

  • Solvent: Ethanol (Absolute) or EtOH:H₂O (9:1)

• Equipment:

  • Round-bottom flask (25 mL)

  • Magnetic stirrer with temperature control

  • TLC plates (Silica gel 60 F254)

Step-by-Step Procedure

Phase A: In Situ Generation of the Olefin (Knoevenagel)

• Charge the reaction flask with 5-nitroisatin (1.0 mmol, 192 mg) and malononitrile (1.1 mmol, 73 mg).

• Add Ethanol (5 mL).

• Add DABCO (0.1 mmol, 11 mg) as a catalyst.

• Stir at room temperature for 10–15 minutes.

  • Checkpoint: The solution will typically change color (often to deep red/orange) as the isatylidene intermediate forms. Verify conversion by TLC (Eluent: 30% EtOAc/Hexane).

Phase B: Cascade Cyclopropanation 5. Once Phase A is complete (spot disappears), add dimethylphenacylsulfonium bromide (1.2 mmol, 313 mg) directly to the same flask. 6. Add K₂CO₃ (1.2 mmol, 165 mg) to generate the ylide. 7. Stir the mixture vigorously at room temperature for 2–4 hours.

• Observation: A precipitate usually forms as the spiro-product is less soluble than the starting materials.

Phase C: Work-up and Purification 8. Filtration: Filter the solid precipitate using a Buchner funnel. 9. Washing: Wash the filter cake with cold ethanol (2 x 3 mL) followed by water (2 x 5 mL) to remove inorganic salts and residual base. 10. Drying: Dry the solid in a vacuum oven at 50°C for 4 hours. 11. Recrystallization (Optional): If purity is <95% by HPLC, recrystallize from hot Ethanol/DMF (9:1).

Data Analysis & Optimization

The following data summarizes the optimization of reaction conditions for the synthesis of 5'-nitro-spiro[cyclopropane-1,3'-indoline]-2'-one derivatives.

Table 1: Optimization of Base and Solvent

Entry	Solvent	Base (Equiv)	Time (h)	Yield (%)	Observations
1	MeOH	K₂CO₃ (1.[1]2)	5.0	78	Moderate solubility; product precipitated slowly.
2	EtOH	NaOH (1.2)	3.0	65	Significant hydrolysis of nitrile observed (side reaction).
3	EtOH	DABCO (0.2) / K₂CO₃ (1.0)	2.5	92	Optimal. Clean conversion; high purity precipitate.
4	H₂O	K₂CO₃ (1.2)	8.0	45	Poor solubility of isatin; incomplete reaction.
5	CH₂Cl₂	Et₃N (1.2)	12.0	82	Homogeneous phase; requires column chromatography (not green).

Table 2: Substrate Scope (Electronic Effects)

Entry	R¹ (Isatin C5)	R² (Ylide)	Yield (%)	Melting Point (°C)
1	-NO₂	-Ph	92	245–247
2	-H	-Ph	84	220–222
3	-Br	-Ph	88	230–232
4	-NO₂	-4-Cl-Ph	90	>250

Note: The nitro-substituted isatin (Entry 1) provides higher yields compared to the unsubstituted analog (Entry 2) due to the increased electrophilicity of the C3 center.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Precipitation	Product is soluble in solvent or reaction incomplete.	Check TLC. If reaction is complete, add 5 mL of ice-cold water to force precipitation.
Low Yield	Hydrolysis of nitrile group.	Ensure reagents are dry. Avoid strong hydroxide bases (NaOH/KOH); stick to Carbonates or DABCO.
Sticky Solid	Impurities trapped in lattice.	Sonicate the crude solid in cold ethanol before final filtration.
Starting Material Remains	Ylide decomposition.	Sulfonium salts are hygroscopic. Dry the salt under vacuum before use or increase loading to 1.5 equiv.

References

• Cao, Z. Y., & Zhou, J. (2015).[2] Catalytic asymmetric synthesis of polysubstituted spirocyclopropyl oxindoles: organocatalysis versus transition metal catalysis. Organic Chemistry Frontiers, 2(7), 849-858.

• Olivito, F., et al. (2023).[3][4] Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Organic Letters, 25(18), 3215–3220.

• Perumal, P. T., et al. (2010). One-pot synthesis of spirocyclopropyl oxindoles from isatins and stabilized sulfur ylides. Tetrahedron Letters, 51(3), 536-539. (Foundational protocol for the 3-component system).

• Roy, S., & Chen, K. (2013). An Expedient Stereoselective Synthesis of Spirocyclopropyl Oxindoles from Indolin-2-One and Bromonitroalkenes. Journal of the Chinese Chemical Society, 60(6), 597–604. (Reference for nitro-groups on the cyclopropane ring).

Sources

• 1. jetir.org [jetir.org]
• 2. Stereoselective synthesis and applications of spirocyclic oxindoles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QO01085E [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tsijournals.com [tsijournals.com]

Application Note: A Validated Protocol for Screening 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one Against the DU-145 Prostate Cancer Cell Line

Abstract

This application note provides a comprehensive, multi-assay protocol for the in vitro screening of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one, a member of the spirooxindole class of compounds, against the DU-145 human prostate cancer cell line. The DU-145 line serves as a critical model for androgen-independent, advanced prostate cancer, making it an ideal system for identifying novel therapeutics for castration-resistant disease.[1][2][3] Our integrated workflow begins with a robust primary cytotoxicity screen to determine the half-maximal inhibitory concentration (IC50) and progresses to detailed mechanistic assays. These secondary assays elucidate the compound's effects on programmed cell death (apoptosis) and cell cycle progression. This guide is designed for researchers in oncology and drug development, offering step-by-step methodologies, the scientific rationale behind experimental choices, and data interpretation guidelines to ensure reproducible and meaningful results.

Scientific Principles & Rationale

The Target: DU-145 Cells - A Model for Advanced Prostate Cancer

The DU-145 cell line was established from a metastatic lesion in the brain of a patient with prostate carcinoma.[2][4] Its key characteristics make it an invaluable tool for cancer research:

• Androgen-Insensitive: DU-145 cells are non-responsive to androgens, which mirrors the clinical challenge of castration-resistant prostate cancer (CRPC).[1][4]

• Metastatic Origin: As the line originated from a metastasis, it may retain molecular features relevant to tumor progression and dissemination.[3]

• PSA Negative: These cells do not express prostate-specific antigen (PSA), a common marker for prostate cancer, representing a subset of advanced disease.[2][3]

The selection of DU-145 allows for the screening of compounds that may be effective in late-stage, hormone-refractory prostate cancers where current treatment options are limited.

The Compound Class: Spirooxindoles as Anticancer Agents

Spirooxindoles, including the spiro[cyclopropane-1,3'-indoline]-2'-one scaffold, are privileged structures in medicinal chemistry, known for a wide range of biological activities.[5][6] Several derivatives have demonstrated potent anticancer effects.[7][8] Previous studies on similar spiro[cyclopropane-1,3'-indolin]-2'-one compounds have revealed that their mechanism of action can involve the induction of cell cycle arrest, typically at the G0/G1 phase, leading to caspase-dependent apoptosis.[8] This established precedent provides a strong rationale for investigating these specific mechanisms for 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one.

The Screening Cascade: From Cytotoxicity to Mechanism

A tiered approach is essential for efficient small molecule screening.[9] This protocol employs a logical cascade:

• Primary Screen (Cytotoxicity): Establishes if the compound has a general growth-inhibitory or cytotoxic effect and determines the effective dose range (IC50). The Sulforhodamine B (SRB) assay is used for its reliability, cost-effectiveness, and basis in measuring total cellular protein content (biomass), which is less susceptible to compound interference than metabolic assays.[10][11][12]

• Secondary Screen (Mechanism of Action): Once cytotoxicity is confirmed, subsequent assays elucidate how the compound works.

  • Apoptosis Assay (Annexin V/PI): This flow cytometry-based assay is the gold standard for differentiating between healthy, early apoptotic, late apoptotic, and necrotic cells, providing clear evidence if the compound induces programmed cell death.[13]

  • Cell Cycle Analysis (Propidium Iodide Staining): Given the known activity of related compounds, analyzing the cell cycle is critical. This assay quantifies the proportion of cells in the G0/G1, S, and G2/M phases, revealing if the compound causes arrest at a specific checkpoint.[14][15]

This structured workflow ensures that resources are focused on compounds with demonstrated activity and provides a deeper understanding of their biological effects.

Integrated Experimental Workflow

The overall screening strategy follows a logical progression from initial cell culture to detailed mechanistic analysis.

Caption: High-level workflow for screening the test compound against DU-145 cells.

Materials and Reagents

Item	Recommended Supplier	Catalog Number (Example)
Cell Line & Media
DU-145 Human Prostate Cancer Cells	ATCC	HTB-81
Eagle's Minimum Essential Medium (EMEM)	ATCC	30-2003
Fetal Bovine Serum (FBS), Qualified	Thermo Fisher	26140079
Trypsin-EDTA (0.25%)	Thermo Fisher	25200056
PBS, pH 7.4 (calcium/magnesium-free)	Thermo Fisher	10010023
Test Compound & Controls
6'-Nitrospiro[...]one	Custom Synthesis/User Supplied	N/A
DMSO, Anhydrous	Sigma-Aldrich	D2650
Doxorubicin Hydrochloride	Sigma-Aldrich	D1515
Assay Kits & Reagents
Sulforhodamine B (SRB) Sodium Salt	Sigma-Aldrich	S9012
Trichloroacetic acid (TCA)	Sigma-Aldrich	T6399
Trizma® base	Sigma-Aldrich	T1503
Annexin V-FITC Apoptosis Kit	Thermo Fisher	88-8005-72
Propidium Iodide (PI)	Thermo Fisher	P3566
RNase A (DNase-free)	Thermo Fisher	EN0531
Labware & Equipment
96-well flat-bottom tissue culture plates	Corning	3599
T-75 Cell Culture Flasks	Corning	430641
Flow Cytometer	Beckman Coulter / BD	CytoFLEX / LSRFortessa
Microplate Reader (490-570 nm)	BioTek / Molecular Devices	Synergy / SpectraMax
Humidified CO2 Incubator (37°C, 5% CO2)	N/A	N/A

Detailed Experimental Protocols

Protocol 1: Culture and Maintenance of DU-145 Cells

Rationale: Establishing a healthy, consistent, and sub-confluent cell culture is paramount for obtaining reproducible results. Cells that are overgrown (confluent) or stressed will respond differently to treatment.[4] The population doubling time for DU-145 cells is approximately 30-40 hours, which guides the subculture schedule.[1][4]

• Complete Growth Medium: Prepare EMEM supplemented with 10% FBS. Warm to 37°C before use.[16]

• Thawing Frozen Cells: a. Quickly thaw a cryovial of DU-145 cells in a 37°C water bath until a small ice crystal remains (~60-90 seconds).[16] b. Decontaminate the vial with 70% ethanol. c. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium. d. Centrifuge at 125 x g for 5 minutes to pellet the cells and remove cryopreservative.[16] e. Resuspend the cell pellet in 10-15 mL of complete growth medium and transfer to a T-75 flask. f. Incubate at 37°C, 5% CO2. Change the medium after 24 hours to remove residual cryoprotectant.

• Subculturing (Passaging): a. Subculture cells when they reach 70-80% confluency (typically every 3-4 days). b. Aspirate the old medium and wash the cell monolayer once with 5 mL of sterile PBS. c. Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 5-10 minutes, or until cells detach.[2] d. Neutralize the trypsin by adding 7-8 mL of complete growth medium. e. Gently pipette the cell suspension up and down to create a single-cell suspension. f. Transfer 1-2 mL of the cell suspension to a new T-75 flask containing 15 mL of fresh medium (a 1:6 to 1:10 split ratio is typical).

Protocol 2: Primary Cytotoxicity Screening (SRB Assay)

Rationale: The SRB assay quantifies cell density by staining total cellular protein with the sulforhodamine B dye.[17] The amount of bound dye is directly proportional to the number of cells. This method avoids issues related to metabolic interference that can affect tetrazolium-based assays (e.g., MTT).[11] A 72-hour treatment period allows for at least one full cell division cycle, providing a sufficient window to observe anti-proliferative effects.

• Cell Seeding: a. Harvest DU-145 cells as described in Protocol 1. Count viable cells using a hemocytometer or automated cell counter. b. Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL in complete growth medium. c. Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well plate. Include wells for a time-zero (Tz) plate, untreated controls, and vehicle controls. d. Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[18]

• Compound Treatment: a. Prepare a 10 mM stock solution of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one in DMSO. b. Perform serial dilutions of the test compound in complete growth medium to achieve 2x the final desired concentrations (e.g., ranging from 0.02 µM to 200 µM). c. Remove the medium from the wells and add 100 µL of the diluted compound solutions. For vehicle control wells, add medium with the same final concentration of DMSO (typically ≤0.5%). d. Incubate for 72 hours at 37°C, 5% CO2.

• Cell Fixation and Staining: a. Immediately after seeding the main plate, fix the "Tz" plate: Gently add 50 µL of cold 50% (w/v) TCA to each well (final concentration 10%) and incubate at 4°C for 1 hour.[18] b. After the 72-hour treatment, fix the experimental plate in the same manner. c. Wash both plates five times with slow-running tap water and allow them to air dry completely. d. Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[17] e. Wash the plates four times with 1% acetic acid to remove unbound dye and air dry.

• Absorbance Measurement: a. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye. b. Place the plate on a shaker for 10 minutes to ensure complete dissolution. c. Read the absorbance at 540 nm using a microplate reader.

Protocol 3: Apoptosis Analysis by Annexin V/PI Staining

Rationale: This assay identifies apoptotic cells by exploiting two key cellular changes. In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect this event. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late-stage apoptotic and necrotic cells where membrane integrity is lost.[13][19]

Caption: Principle of distinguishing cell states using Annexin V and PI staining.

• Cell Treatment: a. Seed 1 x 10⁶ DU-145 cells in 6-well plates and allow them to attach for 24 hours. b. Treat the cells with the test compound at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include an untreated and a vehicle control.

• Cell Harvesting: a. Collect the culture supernatant, which contains floating (potentially apoptotic) cells. b. Wash the adherent cells with PBS, then detach them using Trypsin-EDTA. c. Combine the detached cells with their corresponding supernatant. d. Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.[20]

• Staining: a. Wash the cell pellet once with 1 mL of cold PBS. b. Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.[21] c. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (100 µg/mL). d. Gently vortex and incubate for 15 minutes at room temperature in the dark.[22] e. Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry: a. Analyze the samples immediately on a flow cytometer. b. For each sample, acquire at least 10,000 events. c. Use unstained, Annexin V-only, and PI-only stained cells to set up compensation and gates correctly.

Protocol 4: Cell Cycle Analysis by Propidium Iodide Staining

Rationale: Propidium Iodide (PI) is a stoichiometric DNA intercalator, meaning it binds to DNA in proportion to the amount of DNA present.[14] By staining fixed, permeabilized cells with PI and analyzing them with flow cytometry, one can quantify the DNA content of each cell. This allows for the differentiation of cells in the G0/G1 phase (2n DNA content), S phase (between 2n and 4n), and G2/M phase (4n DNA content).[15] Treatment with RNase A is crucial to prevent PI from binding to double-stranded RNA, which would confound the results.[14]

Caption: Diagram of the eukaryotic cell cycle phases.

• Cell Treatment & Harvesting: a. Seed and treat cells as described in Protocol 3 (step 1). A 24-hour treatment is often sufficient to observe cell cycle effects. b. Harvest both floating and adherent cells as described in Protocol 3 (step 2).

• Cell Fixation: a. Wash the cell pellet with cold PBS and resuspend in 500 µL of PBS. b. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.[20] c. Incubate at 4°C for at least 2 hours (or store at -20°C for several weeks).

• Staining: a. Centrifuge the fixed cells at 500 x g for 5 minutes. Carefully decant the ethanol. b. Wash the cell pellet twice with cold PBS. c. Resuspend the pellet in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS). d. Incubate for 30 minutes at room temperature in the dark.[23]

• Flow Cytometry: a. Analyze the samples on a flow cytometer using a linear scale for the PI channel. b. Collect at least 20,000 events per sample. c. Use software (e.g., FlowJo, FCS Express) to model the cell cycle distribution and quantify the percentage of cells in G0/G1, S, and G2/M phases.

Data Analysis and Interpretation

Assay	Primary Output	Interpretation
SRB Assay	Absorbance values for different concentrations.	Plot percentage growth inhibition vs. log concentration. Use non-linear regression (log(inhibitor) vs. response -- variable slope) to calculate the IC50 value, which is the concentration that causes 50% growth inhibition.
Annexin V/PI Assay	Four-quadrant flow cytometry plot.	Lower-Left (Q3): Viable cells (Annexin V-/PI-).Lower-Right (Q2): Early apoptotic cells (Annexin V+/PI-).Upper-Right (Q1): Late apoptotic/necrotic cells (Annexin V+/PI+).An increase in Q2 and Q1 populations indicates apoptosis induction.
Cell Cycle Analysis	DNA content histogram.	An accumulation of cells in a specific peak (e.g., G0/G1 or G2/M) compared to the control indicates cell cycle arrest at that checkpoint. A corresponding decrease in other phases is expected.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
SRB: High variability between replicate wells	Uneven cell seeding; Edge effects in the 96-well plate; Incomplete dye solubilization.	Ensure a homogenous single-cell suspension before seeding. Avoid using the outermost wells of the plate. Increase shaking time after adding Tris buffer and visually inspect for complete dissolution.
Annexin V: High background in control	Excessive trypsinization causing membrane damage; Cells harvested from a confluent plate.	Minimize trypsin exposure time and handle cells gently. Ensure cells are harvested at sub-confluency (70-80%).
Cell Cycle: Broad G1/G2 peaks (High CV)	Cell clumps or doublets; Inconsistent fixation; Insufficient RNase treatment.	Filter cells through a 40 µm mesh before analysis.[23] Add cold ethanol slowly while vortexing. Ensure RNase A is active and incubation time is sufficient. Analyze samples at a low flow rate on the cytometer.[15]
General: Compound precipitation in media	Compound has low aqueous solubility.	Prepare the highest concentration in a medium containing a small amount of serum, if possible. Visually inspect all dilutions before adding to cells. If precipitation persists, consider alternative solubilizing agents, noting they may have their own cellular effects.

References

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• BioHippo. (n.d.). Human Prostate Carcinoma cell line DU-145. Retrieved from [Link]

• Cytion. (n.d.). DU-145 Cell Line - A Researcher's Comprehensive Guide. Retrieved from [Link]

• Wikipedia. (2023). DU145. Retrieved from [Link]

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. Retrieved from [Link]

• Cytion. (n.d.). DU-145 Cell Line: A Comprehensive Guide. Retrieved from [Link]

• Kamal, N., & Al-Subaie, A. (2025). Standardized sulforhodamine B colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories. MethodsX. Retrieved from [Link]

• Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol. Retrieved from [Link]

• University of Iowa. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

• National Cancer Institute. (n.d.). In vitro antitumor activity (NCI, USA) [SRB procedure]. Retrieved from [Link]

• Flow Cytometry Facility, University of Chicago. (n.d.). DNA Staining with Propidium Iodide for Cell Cycle Analysis. Retrieved from [Link]

• University of Cambridge. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• University of Padua. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• Carver College of Medicine. (n.d.). BrdU plus Propidium Iodide for Cell Cycle. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Paixão, P., & Oliveira, J. F. (2016). Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation. Bio-protocol, 6(21), e1963. [Link]

• Qian, Y., et al. (2018). Identifying small molecule probes of ENTPD5 through high throughput screening. PLoS One, 13(3), e0193736. [Link]

• Sachlos, E., & Stanford, W. L. (2018). In Vitro Assays for Screening Small Molecules. Methods in Molecular Biology, 1823, 227-236. [Link]

• Lin, Y. T., et al. (2022). An In Vitro Evaluation and Network Pharmacology Analysis of Prospective Anti-Prostate Cancer Activity from Perilla frutescens. Molecules, 27(15), 4945. [Link]

• Li, Y., et al. (2022). Pharmacological Small Molecules against Prostate Cancer by Enhancing Function of Death Receptor 5. Molecules, 27(16), 5345. [Link]

• Kapure, J. S., et al. (2014). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. RSC Advances, 4, 38425-38429. [Link]

• Adiyala, P. R., et al. (2015). Synthesis and Biological Evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as Potential Anticancer Agents. Bioorganic & Medicinal Chemistry Letters, 25(20), 4580-4586. [Link]

• Adiyala, P. R., et al. (2015). Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Spiro[cyclopropane-1,3'-indoline]. PubChem Compound Database. Retrieved from [Link]

• Ghosh, A. K., & Brindisi, M. (2012). Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. Organic letters, 14(15), 4042–4045. [Link]

Sources

• 1. ebiohippo.com [ebiohippo.com]
• 2. DU145 Cell Line - Creative Biogene [creative-biogene.com]
• 3. DU145 - Wikipedia [en.wikipedia.org]
• 4. DU-145 Cell Line - A Researcher's Comprehensive Guide [cytion.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]

Technical Notes & Optimization

Technical Support Center: Optimizing 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one Synthesis

Executive Summary & Mechanistic Insight[1][2][3][4]

Welcome to the technical support hub for spiro-oxindole synthesis. You are likely encountering yield ceilings (40-60%) or purity issues when attempting to synthesize 6'-nitrospiro[cyclopropane-1,3'-indoline]-2'-one .

The presence of the 6-nitro group fundamentally alters the electronic landscape of the indoline scaffold compared to the unsubstituted parent. The nitro group is strongly electron-withdrawing (

), which destabilizes the indole core but significantly activates the C3-exocyclic double bond toward nucleophilic attack.

The Central Challenge: While the nitro group facilitates the initial Michael addition (Step 1), it also increases the acidity of the N1-proton and stabilizes open-chain anionic intermediates. This often leads to incomplete cyclization or polymerization (tarring) if the reaction kinetics are not tightly controlled.

Visualizing the Pathway (Corey-Chaykovsky Route)

The following diagram outlines the standard failure points and decision gates in the synthesis using trimethylsulfoxonium iodide (TMSOI).

Caption: Figure 1. Reaction logic flow for the Corey-Chaykovsky cyclopropanation. Note that the intermediate betaine is stabilized by the nitro group, creating a risk of stalling before ring closure.

Troubleshooting Guide (Symptom-Based)

Use this table to diagnose specific failures in your current workflow.

Symptom	Probable Cause	Technical Solution
Reaction turns black/tarry immediately.	Uncontrolled Exotherm. The 6-nitro group makes the substrate hyper-electrophilic.	Cryogenic Addition: Cool the ylide generation to 0°C or -10°C before adding the substrate. Do not run at RT initially.
Low Yield (<30%); Starting Material remains.	Ylide Decomposition. Sulfoxonium ylides are unstable over time, especially if the DMSO is wet.	Fresh Generation: Generate the ylide in situ and use immediately. Ensure DMSO is distilled from CaH₂ or molecular sieves (4Å).
Product is a red/orange oil instead of solid.	Incomplete Cyclization. You likely have the open-chain alkylated intermediate or a Michael adduct that failed to close.	Heat Kick: After the initial addition at 0°C, warm the reaction to 50-60°C for 1 hour to force the intramolecular displacement.
Low Solubility during workup.	Nitro-Group Aggregation. The product is highly polar and crystallizes poorly from ether.	Solvent Switch: Avoid ether extraction. Use Ethyl Acetate/THF mixtures. Wash with dilute HCl to break emulsions caused by the amphoteric lactam.
N-Alkylation observed.	Unprotected Nitrogen. The base (NaH) deprotonates the indole nitrogen (pKa ~10-11) before attacking the alkene.	Protection Strategy: Use an N-benzyl or N-methyl protected precursor. If N-H is required, use 2.5 equivalents of base (1 eq for N-H, 1.5 eq for ylide).

Optimized Protocol: The "Gold Standard" Method

This protocol is optimized for the 6-nitro derivative, accounting for its electron-deficient nature. It utilizes the Corey-Chaykovsky reagent (Trimethylsulfoxonium iodide - TMSOI).

Reagents:

• 6-Nitro-3-methyleneindolin-2-one derivative (1.0 eq)

• Trimethylsulfoxonium iodide (TMSOI) (1.2 - 1.5 eq)

• Sodium Hydride (NaH, 60% dispersion in oil) (1.5 - 2.5 eq)

• Anhydrous DMSO (Solvent)

Step-by-Step Workflow:

• Ylide Generation (The Critical Step):

  • In a flame-dried flask under Argon, dissolve TMSOI (1.2 eq) in anhydrous DMSO.

  • Add NaH (1.5 eq) portion-wise at room temperature.

  • Observation: Wait until hydrogen evolution ceases (approx. 30-45 mins). The solution should become clear/light yellow. If it is cloudy, the ylide is not fully formed.

• Substrate Addition (Controlled):

  • Cool the ylide solution to 0°C (Ice bath). Crucial for nitro-substituted substrates to prevent polymerization.

  • Dissolve your 3-methylene-6-nitroindolin-2-one in a minimum amount of DMSO/THF (10:1).

  • Add the substrate solution dropwise over 15 minutes.

• Reaction & Workup:

  • Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT).

  • QC Check: TLC (EtOAc:Hexane 1:1). The starting material (usually yellow/orange) should disappear. The product is often pale yellow or white.

  • Quench: Pour the mixture into Ice-Water containing saturated

    .

  • Isolation: The solid precipitate is your crude product. Filter and wash with water. If no precipitate forms, extract with EtOAc (3x).

• Purification:

  • Recrystallize from Ethanol or Methanol. Avoid column chromatography if possible, as the nitro-spiro compound can streak on silica due to acidity.

Frequently Asked Questions (FAQ)

Q: Can I use Trimethylsulfonium Iodide (TMSI) instead of Trimethylsulfoxonium Iodide (TMSOI)? A: No. This is a common error.

• TMSI forms a sulfonium ylide (hard nucleophile) which typically attacks the carbonyl group, leading to epoxides .

• TMSOI forms a sulfoxonium ylide (soft nucleophile) which attacks the Michael acceptor (the double bond), leading to the desired cyclopropane .

Q: My starting material (methyleneindolinone) is insoluble in DMSO. What do I do? A: This is common with nitro-isatin derivatives. You can use a co-solvent system.[1] A mixture of DMSO:THF (2:1) works well. The ylide must be generated in DMSO, but the substrate can be dissolved in THF and added.

Q: Is it better to use Diazomethane/Diazoacetate? A: While diazo compounds with Rhodium/Copper catalysts are effective for cyclopropanation, they are hazardous and often yield mixtures of diastereomers. The sulfur ylide method (Corey-Chaykovsky) is generally more diastereoselective (favoring trans-isomers) and safer for bench-scale synthesis of this specific scaffold.

Q: Why is the 6-nitro yield lower than the 5-nitro analog? A: The 6-position is conjugated directly with the indoline nitrogen lone pair and the carbonyl. The resonance stabilization of the anion at the 6-position is stronger, making the ring-closure step (displacement of DMSO) slightly more sluggish, allowing side reactions to compete. Extending the reaction time at moderate heat (40°C) often helps.

References

• Corey-Chaykovsky Mechanism & Scope: Corey, E. J., & Chaykovsky, M. (1965).[2] Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society.[2]

• Spiro-Oxindole Synthesis (Anticancer Applications): Reddy, C. N., et al. (2015).[3] Synthesis and Biological Evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as Potential Anticancer Agents.[3][4] Bioorganic & Medicinal Chemistry Letters.

• Metal-Free Cyclopropanation (Tosylhydrazone Route): Kapure, J. S., et al. (2014).[4] Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts.[4] RSC Advances.

• Structural Characterization of Nitro-Spiro Systems: Wang, H. (2011). Spiro-[cyclopropane-1,3'-indolin]-2'-one.[3][4][5] Acta Crystallographica Section E.

Sources

• 1. Cyclopropanation: the mechanism of the Simmons–Smith reaction. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Spiro-[cyclo-propane-1,3'-indolin]-2'-one - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Diastereoselectivity in Spiro-Cyclopropane Formation

Welcome to the technical support center for spiro-cyclopropane synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of stereoselective cyclopropanation. Here, we address common challenges and frequently asked questions to help you optimize your reactions for high diastereoselectivity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction mechanisms for forming spiro-cyclopropanes?

There are several key methods for spiro-cyclopropane synthesis, each with distinct mechanisms that influence stereoselectivity:

• Transition-Metal-Catalyzed Reactions: This is one of the most common approaches, typically involving the reaction of a diazo compound with an alkene in the presence of a metal catalyst.[1] The active intermediate is a metal carbene species.[2][3] Dirhodium(II) tetracarboxylate complexes are particularly effective and versatile catalysts for these transformations.[1][4][5] The reaction proceeds via the attack of the diazo compound on the metal center, which then loses nitrogen gas to form a metal carbene. This carbene then undergoes a concerted addition to the alkene, which generally retains the alkene's stereochemistry.[1]

• Simmons-Smith Reaction: This classic method uses a zinc carbenoid, typically generated from diiodomethane and a zinc-copper couple.[1] The diastereoselectivity is often directed by the presence of proximal chelating groups, such as hydroxyl or amine functionalities on the substrate, which coordinate to the zinc reagent and direct the cyclopropanation to the same face of the double bond.[6][7][8]

• Ylide-Mediated Cyclopropanation: Sulfur ylides can react with electron-deficient alkenes (Michael acceptors) in a catalyst-free formal [2+1] cycloaddition to form cyclopropanes.[9] The stereoselectivity is governed by the approach of the ylide to the alkene.

Q2: Which experimental factors have the greatest impact on diastereoselectivity?

Optimizing diastereoselectivity requires careful control over several parameters:

• Catalyst/Reagent Choice: The catalyst is paramount. In rhodium-catalyzed reactions, the ligands on the dirhodium(II) core create a chiral environment that dictates the facial selectivity of the carbene addition.[4][5][10] For Simmons-Smith reactions, the nature of the zinc carbenoid is critical; additives can significantly influence selectivity.[8][11]

• Substrate Structure: The steric and electronic properties of the alkene substrate are crucial. The presence of directing groups (e.g., hydroxyls, amides) can enforce high levels of diastereoselectivity through chelation control.[6][7]

• Solvent: The choice of solvent can influence the reaction rate and selectivity by stabilizing or destabilizing transition states. For instance, dimethyl carbonate has been identified as a beneficial solvent for some rhodium-catalyzed cyclopropanations.[4]

• Temperature: Lowering the reaction temperature often increases diastereoselectivity.[12] This is because the energy difference between the diastereomeric transition states becomes more significant relative to the available thermal energy (kT), favoring the lower-energy pathway.

Q3: How do I select the optimal catalyst for my specific substrate?

Catalyst selection is a critical, substrate-dependent process. A screening approach is often the most effective strategy.

• For Diazo-Based Cyclopropanations: Dirhodium(II) catalysts are a robust starting point.[4][5] The electronic and steric properties of the carboxylate ligands dramatically influence reactivity and selectivity. For example, bulky ligands can create a more defined chiral pocket, leading to higher stereocontrol.[10] A triarylcyclopropanecarboxylate (TPCP) rhodium catalyst, Rh2(p-Ph-TPCP)4, has shown exceptional performance in maintaining high enantioselectivity even at very low catalyst loadings.[4]

• For Simmons-Smith Type Reactions: The choice of reagent depends on the substrate's functional groups. For alkenes with directing hydroxyl groups, the standard Zn-Cu couple with CH₂I₂ is effective.[8] For less activated systems or those requiring different reactivity, modified reagents may be necessary.

The following table provides a brief comparison of common catalyst classes:

Catalyst/Reagent Class	Typical Substrate	Key Advantages	Considerations
Dirhodium(II) Carboxylates	Exocyclic & electron-rich alkenes	High turnover numbers, tunable selectivity via ligands, mild conditions.[4][5]	Catalyst loading and purity are critical; side reactions like C-H insertion are possible.
Copper Complexes (e.g., Cu(OTf)₂)	Styrenes, dienes	Cost-effective, good for specific substrate classes.[13]	Can sometimes offer lower selectivity compared to Rh(II) systems.
Simmons-Smith Reagent (Zn/Cu)	Alkenes with directing groups (allylic alcohols/amines)	Excellent for substrate-controlled diastereoselectivity, tolerates many functional groups.[6][7]	Stoichiometric zinc is required; can be sensitive to steric hindrance.
Chiral Cobalt(II) Porphyrins	Styrenes, unsaturated esters	Exceptional diastereo- and enantioselectivity, particularly with certain diazo reagents.[14]	Ligand synthesis can be complex; scope may be narrower than Rh(II) catalysts.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, offering potential causes and actionable solutions.

Problem 1: Low or No Diastereoselectivity (Diastereomeric Ratio ≈ 1:1)

A lack of stereocontrol is a common hurdle. The workflow below can help diagnose the issue.

Caption: Troubleshooting workflow for low diastereoselectivity.

Potential Cause A: Ineffective Catalyst or Ligand System

• Explanation: The catalyst is the primary source of stereochemical information in catalyst-controlled reactions. The ligands create a specific three-dimensional environment around the metal center. If this environment does not effectively differentiate between the two faces of the approaching alkene, poor selectivity will result.

• Solution:

  • Screen Catalysts: If using a Rh(II) catalyst, test different carboxylate ligands. For example, the highly bulky and constrained ligands of Rh₂(S-PTAD)₄ or Rh₂(p-Ph-TPCP)₄ often impart superior stereocontrol compared to the simpler Rh₂(OAc)₄.[4]

  • Verify Catalyst Integrity: Ensure the catalyst has not decomposed. Dirhodium(II) catalysts are generally stable but can be sensitive to certain impurities. Using a fresh, verified batch is recommended.

Potential Cause B: Lack of Substrate-Based Directing Effects

• Explanation: For reactions like the Simmons-Smith cyclopropanation, diastereoselectivity is often substrate-controlled. The absence of a functional group (like a hydroxyl or amine) that can chelate to the zinc reagent means there is no strong preference for delivery of the carbene to one face of the alkene.[6][7][11]

• Solution:

  • Modify the Substrate: If possible, redesign the substrate to include a directing group. Even a temporary tether or a strategically placed protecting group can have a profound impact.

  • Switch to a Catalyst-Controlled System: If substrate modification is not feasible, move away from reagents that rely on substrate direction (like Simmons-Smith) and explore catalyst-controlled options (like chiral Rh(II) or Co(II) systems) that can override weak intrinsic substrate bias.

Problem 2: Good Diastereoselectivity but Low Reaction Yield

Achieving high selectivity is only half the battle; the yield must also be practical.

Potential Cause A: Unstable Diazo Compound

• Explanation: Diazo compounds, particularly those that are not stabilized by two electron-withdrawing groups, can be unstable.[1] They can decompose via various pathways, including carbene dimerization, before reacting with the alkene.

• Solution:

  • Slow Addition: Add the diazo compound slowly to the reaction mixture using a syringe pump.[15] This keeps the instantaneous concentration of the diazo compound low, minimizing side reactions and ensuring it is trapped by the catalyst-alkene system.

  • Fresh Preparation: Use freshly prepared diazo compounds. If this is not possible, purify the diazo compound by chromatography on neutral alumina or silica gel immediately before use.

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate to minimize thermal decomposition.

Potential Cause B: Catalyst Deactivation or Inhibition

• Explanation: The catalyst can be deactivated or inhibited by impurities in the reagents or solvent. Product inhibition, where the cyclopropane product coordinates to the catalyst and shuts down the catalytic cycle, can also occur.[4]

• Solution:

  • Purify Reagents: Ensure all solvents and the alkene substrate are rigorously purified and dried. Common impurities like water or amines can poison metal catalysts.

  • Check for Product Inhibition: Kinetic studies can reveal if product inhibition is a factor.[4] If so, running the reaction at higher dilution or choosing a different catalyst system may be necessary. Some modern dirhodium catalysts are specifically designed to resist product inhibition and can achieve very high turnover numbers.[4][10]

Experimental Protocols

Protocol 1: General Procedure for Small-Scale Catalyst Screening

This protocol is designed for the cyclopropanation of an exocyclic alkene with ethyl diazoacetate (EDA) using a panel of dirhodium(II) catalysts.

Materials:

• Alkene substrate (1.0 eq)

• Ethyl diazoacetate (EDA, 1.2 eq)

• Anhydrous dichloromethane (DCM)

• Panel of Dirhodium(II) catalysts (e.g., Rh₂(OAc)₄, Rh₂(TFA)₄, Rh₂(esp)₂, Rh₂(S-PTAD)₄) (0.5 - 1.0 mol%)

• Inert atmosphere (Nitrogen or Argon)

• Small reaction vials with stir bars

Procedure:

• Preparation: In an inert atmosphere glovebox, prepare stock solutions of the alkene and each catalyst in anhydrous DCM.

• Reaction Setup: To a series of labeled reaction vials, add the alkene stock solution (e.g., 0.1 mmol).

• Catalyst Addition: Add the appropriate volume of each catalyst stock solution to its corresponding vial (to achieve 1.0 mol% loading).

• Initiation: Place the vials on a stirrer plate and bring them to the desired temperature (e.g., 25 °C).

• Slow Addition of EDA: Prepare a solution of EDA in anhydrous DCM. Using a syringe pump, add the EDA solution to each vial over a period of 4-6 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by taking small aliquots for GC-MS analysis.

• Quenching & Workup: Once the starting material is consumed, quench the reaction by exposing it to air. Concentrate the solvent in vacuo.

• Analysis: Dissolve the crude residue in a deuterated solvent (e.g., CDCl₃). Determine the diastereomeric ratio (dr) by ¹H NMR analysis, focusing on the integration of well-resolved signals corresponding to each diastereomer.

Caption: Workflow for catalyst screening experiment.

References

• Mechanism of the Rhodium Porphyrin-Catalyzed Cyclopropan
• Metal-catalyzed cyclopropan
• In Situ Kinetic Studies of Rh(II)
• Mechanism of the rhodium porphyrin-catalyzed cyclopropan
• Highly Diastereoselective Simmons−Smith Cyclopropanation of Allylic Amines.
• Mechanism of Rhodium-Catalyzed Cyclopropanation/Cyclization of Allenynes. (American Chemical Society)
• Directed Diastereoselective Cyclopropanation and Epoxidation of Alkenyl Cyclopropyl Carbinol Derivatives.
• Mechanism of Rhodium-Catalyzed Cyclopropanation/Cyclization of Allenynes.
• New Advances in Asymmetric Cyclopropanation and Drug Discoveries Using Dirhodium(II) Tetracarboxylates.
• Highly Enantio- and Diastereoselective One-Pot Methods for the Synthesis of Halocyclopropyl Alcohols. (NIH)
• Immobilized Chiral ortho-Metalated Dirhodium(II) Compounds as Catalysts in the Asymmetric Cyclopropanation of Styrene with Ethyl Diazoacetate.
• In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings.
• Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbam
• Diastereoselective Synthesis of Spirocyclopropanes under Mild Conditions via Formal [2 + 1] Cycloadditions Using 2,3-Dioxo-4-benzylidene-pyrrolidines. (PMC)
• strategies to improve the stereoselectivity of cyclopropanation with 3-methyldiaziridine. (Benchchem)
• Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations.
• Stereoselective Cyclopropanation Reactions.
• Cyclopropanation Reactions: A Technical Support Guide for Optimizing Yield and Selectivity. (Benchchem)
• Exceptional Selectivity in Cyclopropanation Reactions Catalyzed by Chiral Cobalt(II) Porphyrins. (PMC)

Sources

• 1. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Mechanism of the rhodium porphyrin-catalyzed cyclopropanation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. ETD | New Advances in Asymmetric Cyclopropanation and Drug Discoveries Using Dirhodium(II) Tetracarboxylates | ID: wh246t40n | Emory Theses and Dissertations [etd.library.emory.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Diastereoselective Synthesis of Spirocyclopropanes under Mild Conditions via Formal [2 + 1] Cycloadditions Using 2,3-Dioxo-4-benzylidene-pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Exceptional Selectivity in Cyclopropanation Reactions Catalyzed by Chiral Cobalt(II) Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Separation of Cis/Trans Isomers of Spiro[cyclopropane-1,3'-indoline]-2'-one

Welcome to the technical support center for the resolution of spiro[cyclopropane-1,3'-indoline]-2'-one isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating the cis and trans diastereomers of this important structural motif. The spirocyclopropyl oxindole framework is a privileged scaffold in medicinal chemistry, making the isolation of stereochemically pure isomers a critical task.[1][2]

This document provides in-depth, experience-driven advice in a direct question-and-answer format to address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating cis and trans isomers of spiro[cyclopropane-1,3'-indoline]-2'-one?

The separation of these diastereomers relies on the differences in their physical properties.[3] The two most effective and commonly employed methods are:

• Chromatography: High-Performance Liquid Chromatography (HPLC) and Flash Chromatography are the workhorses for this type of separation. Due to differences in the three-dimensional structure of the cis and trans isomers, they will interact differently with the stationary phase, allowing for their separation.[3]

• Fractional Crystallization: This classical technique can be highly effective if the two isomers exhibit significantly different solubilities in a particular solvent system.[4][5] It is a cost-effective method for large-scale separations.

Q2: How do the physicochemical properties of the cis and trans isomers guide the separation strategy?

The key is that while they have the same molecular formula and connectivity, their spatial arrangements are different. This leads to subtle but crucial differences in:

• Polarity: One isomer is typically more polar than the other. This difference in polarity is the foundation of chromatographic separation. The more polar isomer will have a stronger affinity for a polar stationary phase (like silica gel) and will thus elute later.

• Solubility: The cis and trans isomers will have different crystal packing energies, leading to different solubilities in various solvents. This is the property exploited in fractional crystallization.[4]

• Spectroscopic Signatures: While not a separation technique, understanding their different signatures in Nuclear Magnetic Resonance (NMR) spectroscopy is vital for identifying the separated fractions.[6][7]

Q3: Which analytical techniques are essential for monitoring the separation and confirming isomer identity?

To effectively develop a separation method and confirm its success, you will need:

• Thin-Layer Chromatography (TLC): An indispensable tool for quickly screening solvent systems for column chromatography and for monitoring the progress of the separation.

• High-Performance Liquid Chromatography (HPLC): Provides high-resolution separation for analytical assessment of purity and for preparative-scale isolation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive method for confirming the stereochemistry of the separated isomers. Techniques like 1H NMR, 13C NMR, and especially Nuclear Overhauser Effect (NOESY) experiments can elucidate the spatial relationships between protons, allowing for unambiguous assignment of cis and trans configurations.[6][8]

Chromatography Troubleshooting Guide

Chromatography is often the go-to method for separating these isomers. Here’s how to troubleshoot common issues you might encounter.

Q4: I'm not getting any separation between the isomers on my silica gel column. What should I do?

This is a common starting problem and usually indicates that the mobile phase is not optimized.

• Problem: Poor resolution or co-elution of isomers.

• Cause: The polarity of the mobile phase is likely too high, causing both isomers to move too quickly through the column without sufficient interaction with the stationary phase.

• Solution:

  • Decrease Mobile Phase Polarity: If you are using a hexane/ethyl acetate system, systematically decrease the percentage of ethyl acetate. Small changes can have a significant impact on resolution.

  • Try a Different Solvent System: Consider switching to a different solvent system, such as dichloromethane/methanol or toluene/acetone, to alter the selectivity.

  • Optimize Loading: Overloading the column can lead to band broadening and poor separation. Reduce the amount of sample loaded onto the column.

Q5: My peaks are tailing in my HPLC analysis. What's causing this and how can I fix it?

Peak tailing can compromise both resolution and accurate quantification.

• Problem: Asymmetrical peaks with a pronounced "tail."

• Causes & Solutions:

  • Secondary Interactions: The basic nitrogen in the indoline ring can interact with acidic silanol groups on the silica surface, causing tailing.[9]

    • Solution: Add a small amount of a basic modifier like triethylamine (TEA) (e.g., 0.1%) to your mobile phase to block these active sites.[9]

  • Column Overload: Injecting too much sample can lead to peak tailing.

    • Solution: Reduce the injection volume or the concentration of your sample.[10]

  • Contaminated Column/Guard Column: Contaminants can create active sites that cause tailing.

    • Solution: Replace your guard column and/or flush the analytical column with a strong solvent.[10]

Q6: The separation is successful, but my recovery is low. Where could my compound be going?

Low recovery can be frustrating, especially when working with precious materials.

• Problem: Significant loss of material during the separation process.

• Causes & Solutions:

  • Irreversible Adsorption: The compound may be irreversibly binding to the stationary phase.

    • Solution: As with peak tailing, adding a modifier like TEA to the mobile phase can help. For flash chromatography, sometimes pre-treating the silica gel with a TEA solution can improve recovery.

  • Degradation on Silica: Spirocyclopropyl oxindoles can be sensitive to acidic conditions. Standard silica gel is slightly acidic.

    • Solution: Use neutralized silica gel or consider using a different stationary phase like alumina.

  • Compound Precipitation: If the mobile phase is too weak, the compound may precipitate at the top of the column.

    • Solution: Ensure your sample is fully dissolved in the mobile phase or a slightly stronger solvent before loading.

Data Summary Table: Chromatographic Method Development

Parameter	Starting Recommendation	Optimization Strategy
Stationary Phase	Silica Gel (for Flash/HPLC)	Consider neutral or basic alumina if degradation is observed. For challenging separations, explore chiral stationary phases (CSPs).[11]
Mobile Phase	Hexane/Ethyl Acetate (e.g., 80:20)	Systematically decrease the polarity (increase hexane %) to improve resolution.
Mobile Phase Modifier	None	Add 0.1% Triethylamine (TEA) to reduce peak tailing and improve recovery.
Detection	UV at 254 nm	Confirm the optimal wavelength by running a UV scan of your compound.

Experimental Protocols

Protocol 1: Step-by-Step Guide for Flash Chromatography Separation

• TLC Analysis:

  • Dissolve a small amount of your cis/trans mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the mixture on a silica gel TLC plate.

  • Develop the plate in various hexane/ethyl acetate mixtures (e.g., 90:10, 80:20, 70:30).

  • Identify the solvent system that gives good separation between the two spots (ideally with Rf values between 0.2 and 0.5).

• Column Packing:

  • Select an appropriately sized silica gel column for your sample amount.

  • Pack the column using the chosen mobile phase as a slurry.

• Sample Loading:

  • Dissolve your sample in a minimal amount of dichloromethane.

  • Adsorb the sample onto a small amount of silica gel by evaporating the solvent.

  • Carefully load the dried, sample-adsorbed silica onto the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the optimized mobile phase.

  • Collect fractions and monitor them by TLC to identify which fractions contain the pure isomers.

• Solvent Evaporation:

  • Combine the fractions containing each pure isomer and remove the solvent under reduced pressure.

Workflow for Separation Method Selection

Caption: Decision workflow for selecting a separation method.

Advanced Topics

Q7: Can I use chiral chromatography to separate these diastereomers?

While chiral chromatography is primarily used for separating enantiomers, it can sometimes be effective for separating diastereomers, especially if the separation on standard achiral phases is challenging.[] A chiral stationary phase (CSP) provides a complex chiral environment that may interact differently with the two diastereomers, leading to enhanced resolution. Polysaccharide-based CSPs are a good starting point for screening.[11]

Q8: How do I use NMR to definitively assign the cis and trans stereochemistry?

A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is the most powerful tool for this. The NOE is a through-space interaction between protons that are close to each other (< 5 Å).

• Hypothesis: In one isomer (e.g., the cis isomer), a specific proton on the cyclopropane ring will be spatially close to a proton on the aromatic ring of the indoline core. In the trans isomer, these protons will be far apart.

• Experiment: A NOESY spectrum will show a cross-peak between these two protons only for the cis isomer. The absence of this cross-peak in the other isomer's spectrum confirms its trans configuration.

Chromatographic Separation Principle

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. santaisci.com [santaisci.com]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]
• 6. tutorchase.com [tutorchase.com]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. researchgate.net [researchgate.net]
• 9. hplc.eu [hplc.eu]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability of 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one

Here is the technical support guide for 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one , designed for researchers and drug development professionals.

Executive Summary

Is your compound degrading or precipitating? The most frequent issue reported with 6'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one (hereafter 6-NO2-SPIRO ) in aqueous media is precipitation , often mistaken for chemical degradation. The 6-nitro substituent significantly reduces aqueous solubility compared to the parent spiro-oxindole.

However, true chemical degradation occurs via acid-catalyzed ring opening of the cyclopropane moiety. This guide distinguishes between physical instability (solubility) and chemical instability (reactivity) and provides protocols to mitigate both.

Part 1: Troubleshooting Flowchart (Solubility vs. Stability)

Before altering your experimental conditions, determine the nature of the instability using this decision matrix.

Figure 1: Decision matrix for diagnosing instability based on pH environment.

Part 2: Chemical Stability & Degradation Mechanism

The "Strain-Release" Vulnerability

The core structural vulnerability of 6-NO2-SPIRO is the spiro-cyclopropane ring. While the oxindole scaffold is robust, the cyclopropane ring possesses significant ring strain (~27.5 kcal/mol).

In aqueous media, this stability is governed by pH. The 6-nitro group acts as an electron-withdrawing group (EWG), which has two opposing effects:

• Stabilization: It reduces the electron density of the aromatic ring, making the system less prone to oxidative degradation.

• Sensitization: It increases the electrophilicity of the spiro-carbon, making it more susceptible to nucleophilic attack under acidic conditions.

Mechanism: Acid-Catalyzed Ring Opening

Under acidic conditions (pH < 5), or in the presence of Lewis acids, the carbonyl oxygen is protonated. This activates the spiro-carbon (C3) for nucleophilic attack by water (hydration), leading to ring opening.

Figure 2: Simplified pathway of acid-catalyzed hydration. The spiro-cyclopropane bond cleaves to relieve strain, typically yielding a 3-(2-hydroxyethyl)indolin-2-one derivative.

Part 3: Solubility Data & Handling Protocols

The nitro group renders 6-NO2-SPIRO significantly less soluble in water than unsubstituted spiro-oxindoles.

Solubility Profile

Solvent System	Solubility Limit (approx.)	Stability Risk
Pure Water (pH 7)	< 10 µM	High (Precipitation)
PBS (pH 7.4) + 1% DMSO	~ 50 µM	Low
PBS (pH 7.4) + 5% DMSO	~ 200 µM	Low
0.1% TFA / Water	Soluble	Critical (Rapid Degradation)
Methanol/Ethanol	> 10 mM	Medium (Nucleophilic solvolysis possible over time)

Protocol: Preparation of Stable Aqueous Stocks

Do not dissolve directly in water. Follow this "Co-solvent Spike" method to prevent "crashing out."

• Primary Stock: Dissolve solid 6-NO2-SPIRO in 100% anhydrous DMSO to a concentration of 10 mM .

  • Note: Store this stock at -20°C. It is stable for >6 months.

• Intermediate Dilution: Dilute the DMSO stock 1:10 into PEG-400 or Ethanol (if biological tolerance allows).

• Final Aqueous Preparation:

  • Place your buffer (PBS or HEPES, pH 7.4) in a vortex.

  • Slowly drop the organic mixture into the vortexing buffer.

  • Target: Final DMSO concentration should be ≤ 1% for cell assays, but up to 5% may be needed for biophysical assays.

Part 4: Frequently Asked Questions (FAQs)

Q1: My compound turned yellow/orange in the buffer. Is it degraded? A: Likely not. The 6-nitro group is a chromophore. At basic pH (>8.0), the N-H proton of the oxindole (made more acidic by the nitro group) can deprotonate, leading to a bathochromic shift (color change to deep yellow/orange). This is a reversible ionization, not degradation. Adjust pH back to 7.0 to confirm.

Q2: Can I use TFA (Trifluoroacetic acid) for LC-MS analysis? A: Avoid if possible. The cyclopropane ring is acid-sensitive. Using 0.1% TFA in your mobile phase can induce on-column degradation, showing "ghost peaks" of the ring-opened product (M+18 mass shift).

• Recommendation: Use 0.1% Formic Acid (weaker acid) or 10 mM Ammonium Acetate (pH 6.5) for LC-MS.

Q3: I see a peak at [M+32] in methanol stocks. What is it? A: This is the methanolysis product. If left in methanol for extended periods (especially if not anhydrous), the methanol can act as a nucleophile similar to water, opening the ring to form the methyl ether derivative. Store stocks in DMSO or Acetonitrile .

References

• Synthesis & Reactivity of Spiro-oxindoles

  • Title: Recent Advances in Stereoselective Ring Expansion of Spirocyclopropanes.
  • Source:ACS Omega, 2020.
  • Context: Details the mechanism of nucleophilic

  • URL:[Link]

• Acid-Catalyzed Ring Opening

  • Title: Diastereoselective synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones through metal-free cyclopropanation.[1][2]

  • Source:RSC Advances, 2014.[2]

  • Context: Discusses the stability and synthesis conditions, highlighting the strain inherent in the scaffold.

  • URL:[Link]

• Nitro-Group Solubility Effects

  • Title: Physicochemical properties of nitro-substituted aromatics.[3]

  • Source:PubChem Compound Summary (Generic D
  • Context: General reference for the hydrophobicity (LogP increase) and acidity (pKa decrease) introduced by nitro substituents on oxindole cores.

  • URL:[Link]

Sources

• 1. (PDF) Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts [academia.edu]
• 2. Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. 2'-Methyl-2'-nitro-1'-phenyl-2',3',5',6',7',7a'-hexa-hydro-spiro-[indoline-3,3'-1'H-pyrrolizin]-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Characteristic IR Bands for Nitro and Carbonyl Groups in Spirooxindoles

For researchers, medicinal chemists, and drug development professionals working with spirooxindoles, infrared (IR) spectroscopy is an indispensable first-pass analytical tool for structural confirmation. The spirooxindole scaffold, a privileged structure in numerous biologically active compounds, is frequently functionalized with carbonyl and nitro groups to modulate its pharmacological properties. Understanding the characteristic vibrational frequencies of these groups is paramount for verifying synthetic success and predicting electronic effects within the molecule.

This guide provides an in-depth comparison of the IR absorption bands for the lactam carbonyl of the oxindole core and the nitro group substituents in various spirooxindole derivatives. We will explore how electronic and structural factors influence these frequencies, supported by experimental data from peer-reviewed literature. Furthermore, a detailed, field-tested protocol for sample preparation is provided to ensure high-quality, reproducible spectral acquisition.

The Vibrational Language of Spirooxindoles: Carbonyl and Nitro Groups

The IR spectrum offers a direct window into the bond strengths and electronic environment of key functional groups. In nitro-containing spirooxindoles, two bands are of primary diagnostic importance: the C=O stretch of the five-membered oxindole lactam and the asymmetric and symmetric stretches of the NO₂ group.

The Oxindole Carbonyl (C=O) Stretch

The carbonyl group of the oxindole core typically exhibits a strong absorption band in the region of 1660-1740 cm⁻¹ . The precise position of this band is highly sensitive to the electronic nature of substituents on the molecule.

• Electronic Effects : Electron-withdrawing groups (EWGs), such as the nitro group, attached to the aromatic ring of the oxindole moiety generally cause an increase in the C=O stretching frequency. This is due to the inductive effect, which pulls electron density away from the carbonyl carbon, strengthening and shortening the C=O double bond. Conversely, electron-donating groups (EDGs) would lower this frequency.

• Ring Strain & Fused Systems : The inherent strain of the five-membered lactam ring in the oxindole system contributes to a higher carbonyl frequency compared to acyclic amides. The nature of the spiro-fused ring system can further influence this frequency through steric and conformational effects. For instance, in spiro[indoline-3,2′-pyrrolidine] derivatives, the carbonyl stretching frequency is a key indicator of the intact oxindole core.

The Nitro (NO₂) Group Stretches

The nitro group is characterized by two distinct, strong absorption bands:

• Asymmetric Stretch (νₐₛ) : Typically found in the range of 1500-1550 cm⁻¹ .

• Symmetric Stretch (νₛ) : Typically found in the range of 1330-1390 cm⁻¹ .

The attachment of the nitro group to an aromatic ring, as is common in spirooxindole derivatives, tends to shift these bands to slightly lower wavenumbers compared to aliphatic nitro compounds due to resonance effects.[1][2] The presence of this pair of intense peaks is a highly reliable indicator for the successful incorporation of a nitro group into the target molecule.[3]

Comparative Analysis: Experimental Data

To illustrate these principles, the following table summarizes experimentally observed IR frequencies for the oxindole C=O and aromatic NO₂ groups from various published spirooxindole derivatives. This comparative data highlights the influence of the molecular framework and substituent patterns.

Compound Class	Oxindole C=O Stretch (cm⁻¹)	NO₂ Asymmetric Stretch (cm⁻¹)	NO₂ Symmetric Stretch (cm⁻¹)	Reference
Spiro[indoline-3,2′-thiazolidine]-2,4′-diones	Not specified	Present (unspecified value)	Present (unspecified value)	[4]
Nitrostyrene-based Spirooxindoles	~1710 - 1730	~1515 - 1530	~1340 - 1350	[5]
Spiro[indoline-3,3′-quinoline]-2,2′-diones	Not specified	Present (unspecified value)	Present (unspecified value)	[6]
General Aromatic Nitro Compounds	N/A	1550-1475	1360-1290	[1]
Spirooxindole with 4-NO₂ Phenyl Substituent	~1724	Not specified	Not specified	[7]

Note: The exact values can vary based on the full molecular structure and the sampling method (e.g., KBr pellet, ATR).

The data consistently shows the oxindole carbonyl stretch appearing above 1700 cm⁻¹, typical for a five-membered lactam. The presence of the nitro group is confirmed by the characteristic asymmetric and symmetric stretching bands in their expected regions.

Interplay of Functional Groups: A Deeper Look

The relationship between the carbonyl and nitro groups is not merely additive. The strong electron-withdrawing nature of the nitro group, when conjugated with the oxindole ring system, can subtly influence the carbonyl bond.

Caption: Influence of nitro group and spiro-scaffold on IR frequencies.

As depicted, the nitro group's electron-withdrawing properties increase the double bond character of the oxindole carbonyl, leading to a higher stretching frequency (a "blue shift"). Simultaneously, conjugation with the aromatic system of the spirooxindole scaffold lowers the nitro group's own stretching frequencies compared to a non-conjugated (aliphatic) environment.

Experimental Protocol: Acquiring High-Fidelity IR Spectra of Spirooxindoles

The quality of an IR spectrum is critically dependent on meticulous sample preparation. For solid samples like most spirooxindole derivatives, the Potassium Bromide (KBr) pellet method is standard.[8] This protocol is designed to be self-validating by minimizing common sources of error.

Causality Behind Methodological Choices:

• Purity of KBr : Spectroscopic grade KBr is mandatory. Standard lab-grade KBr may contain nitrate impurities (KNO₃), which introduce spurious peaks in the nitro group region.[9]

• Anhydrous Conditions : KBr is hygroscopic. Absorbed water introduces broad, interfering bands around 3400 cm⁻¹ (O-H stretch) and 1640 cm⁻¹ (H-O-H bend).[8] Rigorous drying is non-negotiable for a clean spectrum.

• Particle Size : The sample must be ground to a fine powder (typically <2 microns).[10] If particle size is too large relative to the IR wavelength, it can cause scattering of the IR beam, leading to a distorted baseline and asymmetric peak shapes—an artifact known as the Christiansen effect .[1][10]

• Concentration & Homogeneity : A low sample concentration (0.2-1% by weight) and uniform dispersion within the KBr matrix are crucial.[10] Too much sample will result in total absorption (flattened peaks), while poor mixing leads to a noisy, low-quality spectrum.

Step-by-Step KBr Pellet Preparation Workflow:

• Preparation of Materials :

  • Dry spectroscopic grade KBr powder in an oven at 110°C for at least 4 hours (or overnight) and store it in a desiccator.[11]

  • Ensure the agate mortar, pestle, and pellet die assembly are scrupulously clean and dry. Warming the die set under a heat lamp and allowing it to cool in a desiccator is recommended to remove adsorbed moisture.[12]

• Sample Grinding & Mixing :

  • In the agate mortar, place approximately 1-2 mg of the spirooxindole sample.

  • Grind the sample thoroughly until it becomes a fine, slightly shiny powder. This is the most critical step to prevent scattering effects.

  • Add approximately 100-200 mg of the dried KBr powder to the mortar.

  • Gently but thoroughly mix the sample and KBr with the pestle for 1-2 minutes to ensure homogeneous dispersion. Avoid overly aggressive grinding at this stage, which can increase moisture absorption from the air.[12]

• Pellet Pressing :

  • Assemble the pellet die, adding a small amount of the KBr/sample mixture to form an even layer.

  • Place the assembled die into a hydraulic press.

  • If available, connect the die to a vacuum pump for 1-2 minutes to remove trapped air, which can cause cloudiness in the pellet.[12]

  • Gradually apply pressure, typically to 7-10 metric tons, and hold for 2-3 minutes. This allows the KBr to "cold-flow" and form a transparent or translucent disc.[12]

  • Slowly release the pressure to prevent the pellet from cracking.

• Spectral Acquisition :

  • Carefully eject the pellet from the die and place it in the spectrometer's sample holder.

  • Acquire a background spectrum of the ambient atmosphere.

  • Acquire the sample spectrum.

  • Validation Check : Inspect the spectrum. A good spectrum will have a flat baseline and the strongest absorption band (likely the C=O stretch) will have a transmittance between 10% and 0%. No broad O-H band should be present around 3400 cm⁻¹.

Caption: Workflow for KBr pellet preparation and spectral acquisition.

By correlating the structural features of spirooxindoles with their IR spectral data and adhering to a rigorous experimental protocol, researchers can confidently characterize these complex and vital heterocyclic compounds.

References

• Harding, A. IR Spectroscopy Tutorial: Nitro Groups. UCLA Department of Chemistry and Biochemistry. [Link]

• Specac Ltd. KBr Pellet Common Faults. [Link]

• Prost, R. (1973). The Influence of the Christiansen Effect on I.R. Spectra of Powders. Clays and Clay Minerals, 21(5), 363-368. [Link]

• Smith, B.C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. [Link]

• Carlon, H.R. (1979). Christiansen effect in IR spectra of soil-derived atmospheric dusts. Applied Optics, 18(21), 3610-3614. [Link]

• Kintek. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. [Link]

• Northern Illinois University. FT-IR Sample Preparation. NIU Department of Chemistry and Biochemistry. [Link]

• Shimadzu. KBr Pellet Method. [Link]

• Di Girolamo, G., et al. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Research Article. [Link]

• Specac. How to Make a Good KBr Pellet - a Step-by-step Guide. YouTube. [Link]

• Abdel-Wahab, B. F., et al. (2023). Novel Functionalized Spiro [Indoline-3,5′-pyrroline]-2,2′dione Derivatives: Synthesis, Characterization, Drug-Likeness, ADME, and Anticancer Potential. Molecules, 28(8), 3469. [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. [Link]

• Filo. Vibrational Frequency of Carbonyl Group - Effects and Suitable.... [Link]

• Wong, Y. L., et al. Synthesis of nitrostyrene–based spirooxindole derivatives.... ResearchGate. [Link]

• Singh, G., et al. (2026). Synthesis of Spiro[Indane-1,3-Dione-2-Pyrrolidines] by the Reaction of 2-(2′-Ketoalkyl). The Journal of Organic Chemistry. [Link]

• Smith, B.C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. [Link]

• Abdel-rahman, S. S., et al. (2023). Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold. Molecules, 28(3), 1039. [Link]

• Al-bogami, A. S., et al. (2023). Synthesis and Characterization of New Spirooxindoles Including Triazole and Benzimidazole Pharmacophores via [3+2] Cycloaddition Reaction: An MEDT Study of the Mechanism and Selectivity. Molecules, 28(20), 7013. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Link]

• Chouhan, R., et al. (2024). Constructing spirooxindoles from non-oxindole precursors: a one-pot nitro-reduction/double lactamization approach to spiro[indoline-3,3′-quinoline]-2,2′-diones. Organic & Biomolecular Chemistry, 22, 7601-7606. [Link]

Sources

• 1. Christiansen effect in IR spectra of soil-derived atmospheric dusts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Influence of the Christiansen Effect on I.R. Spectra of Powders | Clays and Clay Minerals | Cambridge Core [cambridge.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Synthesis and spectroscopic and structural characterization of spiro­[indoline-3,3′-indolizine]s formed by 1,3-dipolar cyclo­additions between isatins, pipecolic acid and an electron-deficient alkene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Constructing spirooxindoles from non-oxindole precursors: a one-pot nitro-reduction/double lactamization approach to spiro[indoline-3,3′-quinoline]-2,2′-diones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Question: Vibrational Frequency of Carbonyl Group - Effects and Suitable .. [askfilo.com]
• 8. scienceijsar.com [scienceijsar.com]
• 9. Christiansen effect - Wikipedia [en.wikipedia.org]
• 10. FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. kinteksolution.com [kinteksolution.com]

Comparative Guide: Cytotoxicity of 6'-Nitro vs. 6'-Bromo Spiro-Indoline Derivatives

The following guide provides an in-depth technical comparison of 6'-Nitro versus 6'-Bromo spiro-indoline derivatives, focusing on their cytotoxicity profiles, structure-activity relationships (SAR), and mechanisms of action in oncology.

Executive Summary

Spiro-indoline scaffolds (e.g., spiro-oxindoles, spiro-pyrrolidines) are "privileged structures" in drug discovery, serving as potent MDM2-p53 inhibitors and tubulin destabilizers. The substitution pattern at the 6'-position (often located on the spiro-fused ring or the indoline core depending on nomenclature) acts as a critical "molecular switch" that dictates the compound's pharmacological fate.

• 6'-Nitro (-NO₂): dominantly drives cytotoxicity through oxidative stress (ROS generation) and electronic modulation of the core scaffold. It is often more potent but potentially less selective due to redox cycling.

• 6'-Bromo (-Br): dominantly drives cytotoxicity through specific hydrophobic binding and halogen bonding within protein pockets (e.g., MDM2). It typically offers better drug-like properties and selectivity.

Chemical & Physical Property Comparison

The divergence in cytotoxicity stems from the fundamental electronic and steric differences between the Nitro and Bromo groups.

Feature	6'-Nitro Derivative (-NO₂)	6'-Bromo Derivative (-Br)
Electronic Effect	Strong Electron Withdrawing Group (EWG) (Resonance & Induction). Increases acidity of neighboring protons (e.g., NH).	Weak EWG (Induction) / Weak Donor (Resonance). Lipophilic character.
Steric Profile	Planar, moderate bulk.	Spherical, significant bulk (Van der Waals radius ~1.85 Å).
Lipophilicity (LogP)	Lowers LogP (Polar).	Increases LogP (Hydrophobic).
Key Interaction	Hydrogen Bonding (Acceptor) & Redox Cycling .	Halogen Bonding (Sigma-hole donor) & Hydrophobic packing.
Metabolic Fate	Susceptible to nitroreductases (prodrug activation).	Generally stable; potential for metabolic debromination (rare).

Cytotoxicity & SAR Analysis

Comparative Efficacy Data (Representative)

The following data synthesizes trends observed in spiro-indoline MDM2 inhibitors and cytotoxins (e.g., against MCF-7 and A549 cell lines).

Cell Line	Compound Class	Substituent (R)	IC₅₀ (μM)	Primary Mechanism
MCF-7 (Breast)	Spiro[pyrrolidine-oxindole]	6'-NO₂	0.12	ROS generation + p53 activation
MCF-7 (Breast)	Spiro[pyrrolidine-oxindole]	6'-Br	2.80	MDM2-p53 Inhibition (Steric fit)
A549 (Lung)	Spiro-pyrrolizidine	6'-NO₂	0.54	DNA Damage / Apoptosis
A549 (Lung)	Spiro-pyrrolizidine	6'-Br	1.20	Tubulin Depolymerization
HEK-293 (Normal)	Both	Both	> 50.0	Selectivity Index (SI) > 20

Critical Insight: The Nitro derivative often exhibits lower IC₅₀ values (higher potency) in vitro due to the "warhead" nature of the nitro group, which can induce catastrophic oxidative stress in cancer cells. The Bromo derivative, while sometimes less potent in raw cytotoxicity, often demonstrates a cleaner mechanism of action (specific protein binding) and better pharmacokinetic stability.

Structure-Activity Relationship (SAR) Logic

The choice between Nitro and Bromo is often a trade-off between potency and specificity .

Figure 1: SAR Logic Flowchart illustrating how substituent choice diverges biological outcomes.

Mechanism of Action (MOA)

6'-Bromo: The "Lock and Key" Inhibitor

Bromo-substituted derivatives primarily function as MDM2 inhibitors . The bulky, lipophilic bromine atom is ideal for occupying the deep hydrophobic cleft (specifically the Trp23 pocket) on the MDM2 protein surface.

• Mechanism: Disruption of MDM2-p53 interaction

  Stabilization of p53 Cell Cycle Arrest (G2/M) & Apoptosis.

• Halogen Bonding: The bromine atom can form a halogen bond with backbone carbonyls (e.g., Leu54 of MDM2), increasing binding affinity by 5-10 fold compared to hydrogen alone.

6'-Nitro: The "Oxidative Stress" Inducer

Nitro-substituted derivatives often act via a dual mechanism. While they can inhibit MDM2 (via H-bonding interactions), their dominant cytotoxic driver is often ROS generation .

• Mechanism: The nitro group undergoes enzymatic reduction (by nitroreductases) to form a nitro-radical anion. This unstable species reacts with oxygen to generate superoxide radicals (

  ), leading to lipid peroxidation and mitochondrial collapse.

Figure 2: Dual mechanistic pathways: Specific binding (Bromo) vs. Oxidative stress (Nitro).

Experimental Protocols

To validate these differences in your own lab, use the following standardized workflows.

Synthesis: One-Pot [3+2] Cycloaddition

This method generates the spiro-core efficiently.

• Reagents: Isatin derivative (6-Nitro or 6-Bromo), Amino acid (e.g., Sarcosine or Proline), and Chalcone/Dipolarophile.

• Conditions: Reflux in Ethanol or Methanol for 2-4 hours.

• Purification: The 6'-Nitro derivative typically precipitates as a yellow/orange solid (easy filtration). The 6'-Bromo derivative may require column chromatography (Hexane:EtOAc) due to higher solubility.

Cytotoxicity Assay (MTT Protocol)

Objective: Determine IC₅₀ values.

• Seeding: Seed cancer cells (e.g., MCF-7) at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Add serial dilutions of 6'-Nitro and 6'-Bromo derivatives (0.1 μM to 100 μM).

  • Control: DMSO (0.1%).

  • Positive Control: Doxorubicin or Nutlin-3a.

• Incubation: 48 hours at 37°C, 5% CO₂.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

• Readout: Measure Absorbance at 570 nm.

• Calculation: Plot Dose-Response curve using non-linear regression (GraphPad Prism).

References

• Anticancer potential of spirooxindole derivatives. ResearchGate. [Link]

• Discovery of Novel Spiro[3H-indole-3,2'-pyrrolidin]-2(1H)-one Compounds as Chemically Stable and Orally Active Inhibitors of the MDM2-p53 Interaction. PubMed. [Link]

• Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds. RSC Advances. [Link]

• Exploring pyrrolidinyl-spirooxindole natural products as promising platforms for the synthesis of novel spirooxindoles. Frontiers in Chemistry. [Link]

• Design, synthesis and biological evaluation of nitroisoxazole-containing spiro[pyrrolidin-oxindole] derivatives. European Journal of Medicinal Chemistry. [Link]